Cas no 6453-99-2 (Methanone,phenyl-3-thienyl-)

• Product Name: Methanone,phenyl-3-thienyl-
• CAS No: 6453-99-2
• Molecular Formula: C₁₁H₈OS
• Molecular Weight: 188.24562
• MDL: MFCD00114995
• CID: 529237
• PubChem ID: 248647

Methanone,phenyl-3-thienyl- Properties

Names and Identifiers

• Methanone,phenyl-3-thienyl-
• 3-Benzoylthiophene
• phenyl(thiophen-3-yl)methanone
• 3-Thienyl phenyl ketone
• Phenyl 3-Thienyl ketone
• phenyl thiophen-3-yl methanone
• phenyl-(3-thienyl)-methanone

• MDL： MFCD00114995
• InChIKey： CMOJGEQZTCYQET-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H8OS/c12-11(10-6-7-13-8-10)9-4-2-1-3-5-9/h1-8H
• SMILES： C1=CC=C(C=C1)C(=O)C2=CSC=C2

Computed Properties

• Exact Mass: 188.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.02958605g/mol
• Heavy Atom Count: 13
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• LogP: 2.97910
• PSA: 45.31000
• Refractive Index: 1.6090 (estimate)
• Boiling Point: 293.26°C (rough estimate)
• Melting Point: 63.5°C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 137.0±20.4 °C
• Density: 1.2061 (rough estimate)

Methanone,phenyl-3-thienyl- Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Methanone,phenyl-3-thienyl- Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%